Cas no 1005300-59-3 (N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-ethoxybenzene-1-sulfonamide)

• Product Name: N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-ethoxybenzene-1-sulfonamide
• CAS No: 1005300-59-3
• MF: C₂₃H₂₄N₂O₅S₂
• MW: 472.577063560486
• CID: 5507440
• Update Time: 2025-06-10

N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-ethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-4-ethoxybenzenesulfonamide
• N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-ethoxybenzene-1-sulfonamide

• Inchi： 1S/C23H24N2O5S2/c1-2-30-20-11-13-21(14-12-20)31(26,27)24-19-10-15-23-18(17-19)7-6-16-25(23)32(28,29)22-8-4-3-5-9-22/h3-5,8-15,17,24H,2,6-7,16H2,1H3
• InChI Key： LDVAORLXULARJW-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(C2=CC=CC=C2)(=O)=O)(=O)=O)=CC=C(OCC)C=C1

Additional information on N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-ethoxybenzene-1-sulfonamide

Comprehensive Overview of N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-ethoxybenzene-1-sulfonamide (CAS No. 1005300-59-3)

N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-ethoxybenzene-1-sulfonamide (CAS No. 1005300-59-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both benzenesulfonyl and tetrahydroquinoline moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds, particularly those with tetrahydroquinoline scaffolds, due to their potential therapeutic benefits. Researchers are actively investigating the role of such compounds in modulating enzymatic activity and receptor interactions. The ethoxybenzene group in this molecule further enhances its lipophilicity, which could improve its pharmacokinetic properties. This aligns with current trends in medicinal chemistry, where optimizing drug-like properties is a key focus area.

The compound's CAS registry number 1005300-59-3 serves as a unique identifier in chemical databases, facilitating efficient information retrieval for researchers worldwide. When analyzing search trends, queries related to "sulfonamide derivatives in drug discovery" and "tetrahydroquinoline-based therapeutic agents" have shown consistent growth, reflecting the scientific community's sustained interest in this class of compounds. These search patterns correlate with the increasing demand for novel chemical entities in pharmaceutical R&D pipelines.

From a synthetic chemistry perspective, the preparation of N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-ethoxybenzene-1-sulfonamide involves multi-step organic transformations that require careful optimization of reaction conditions. The benzenesulfonyl protection strategy and subsequent sulfonamide formation are critical steps that determine the overall yield and purity of the final product. Current literature suggests that microwave-assisted synthesis and flow chemistry approaches may offer advantages in the preparation of such complex molecules, addressing common challenges in traditional batch synthesis methods.

In the context of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are essential for confirming the structure of CAS No. 1005300-59-3. These methods provide unambiguous evidence of molecular composition and connectivity, which is particularly important for patent applications and regulatory submissions. The compound's spectral data, including characteristic 1H NMR and 13C NMR signals, serve as valuable references for quality control in research settings.

The potential biological activities of N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-ethoxybenzene-1-sulfonamide are currently under investigation in various research laboratories. Preliminary studies suggest that its molecular architecture may interact with specific biological targets, though detailed mechanism-of-action studies are required to validate these observations. This aligns with current pharmaceutical industry trends focusing on targeted therapy development and precision medicine approaches.

From a commercial perspective, the availability of CAS 1005300-59-3 through specialized chemical suppliers has enabled broader access for research institutions. Pricing trends indicate stable demand for this compound, particularly among academic researchers and small biotechnology companies engaged in early-stage drug discovery projects. The compound's molecular weight (exact mass) and solubility profile make it suitable for various screening assays, contributing to its utility in high-throughput screening platforms.

Environmental and safety considerations for handling N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-ethoxybenzene-1-sulfonamide follow standard laboratory protocols for organic compounds. Proper personal protective equipment (PPE) and adequate ventilation are recommended when working with this material in research settings. These precautions align with current good laboratory practices (GLP) and occupational health standards in chemical research facilities worldwide.

Looking forward, the scientific trajectory of CAS No. 1005300-59-3 appears promising, with potential applications extending beyond its current research scope. The compound's structural features may inspire the design of related analogs through structure-activity relationship (SAR) studies, a common strategy in modern medicinal chemistry. As research continues to evolve, this compound may contribute to the development of novel therapeutic agents addressing unmet medical needs in various disease areas.

In conclusion, N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-ethoxybenzene-1-sulfonamide represents an interesting chemical entity with significant research potential. Its unique combination of sulfonamide functionality and tetrahydroquinoline core positions it as a valuable building block in pharmaceutical research. The compound's future applications will likely be shaped by ongoing investigations into its biological properties and synthetic accessibility, making it a subject worth monitoring in chemical and pharmacological research literature.